N-[2-(1-benzofuran-2-yl)-2-(dimethylamino)ethyl]oxolane-3-carboxamide

• IUPAC Name: N-[2-(1-benzofuran-2-yl)-2-(dimethylamino)ethyl]oxolane-3-carboxamide
• InChI: InChI=1S/C17H22N2O3/c1-19(2)14(10-18-17(20)13-7-8-21-11-13)16-9-12-5-3-4-6-15(12)22-16/h3-6,9,13-14H,7-8,10-11H2,1-2H3,(H,18,20)
• InChI Key: XPZBIDCLGJCVLY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C1CCOC1)C2=CC3=CC=CC=C3O2
• Molecular Formula: C17H22N2O3
• Molecular Weight: 302.37 g/mol
• CAS No.: 2034466-66-3

Description

N-[2-(1-benzofuran-2-yl)-2-(dimethylamino)ethyl]oxolane-3-carboxamide is a useful research compound. Its molecular formula is C17H22N2O3 and its molecular weight is 302.374. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Several studies have been conducted on the synthesis and characterization of benzofuran derivatives, including compounds related to N-(2-(benzofuran-2-yl)-2-(dimethylamino)ethyl)tetrahydrofuran-3-carboxamide. These compounds have been synthesized through various chemical reactions, showcasing their chemical diversity and potential for further modification and application in different scientific fields. For instance, the synthesis of benzofuran derivatives has been explored for their antioxidant and antibacterial activities, highlighting their potential as chemical precursors in developing new pharmaceuticals (Shankerrao et al., 2013).

Biological Activities

Research has also focused on the biological activities of benzofuran derivatives. These studies explore the compounds' potential in various therapeutic applications, such as antibacterial and antifungal agents. The chemical structure of benzofuran derivatives plays a crucial role in their biological activities, with modifications to the benzofuran core offering a pathway to enhance their efficacy and specificity (Vasu et al., 2003).

Antitumor Potential

Additionally, some derivatives of N-(2-(benzofuran-2-yl)-2-(dimethylamino)ethyl)tetrahydrofuran-3-carboxamide have been examined for their antitumor properties. These studies aim to understand the mechanisms through which these compounds interact with biological targets, such as DNA, to inhibit cancer cell growth. The research suggests that specific structural features of the benzofuran derivatives may be critical in determining their potential as antitumor agents, offering insights into designing more effective cancer therapies (Denny et al., 1987).